Cas no 1804845-80-4 (2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine
• CAS No: 1804845-80-4
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4859719
• Update Time: 2025-11-06

2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-4(7(10)11)2-5(9)12-6(3)8/h2,7H,1H3
• InChI Key： KRZLFMLDVPWBJO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine

Market Research and Analysis Report on 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine (1804845-80-4)

The compound 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine, identified by the CAS number 1804845-80-4, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research trends, and future prospects for this compound.

Recent studies have highlighted the role of 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents. Its brominated structure and fluorinated substituents make it highly versatile for various chemical transformations, enabling the creation of complex molecular frameworks with tailored biological activities.

The global demand for this compound is driven by its increasing use in academic research and preclinical studies. Major pharmaceutical companies and research institutions are actively exploring its potential as a building block for next-generation therapeutics. Additionally, the compound's compatibility with modern synthetic techniques, such as Suzuki-Miyaura coupling and other cross-coupling reactions, further enhances its utility in drug discovery pipelines.

From a market perspective, the supply chain for 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine is dominated by specialty chemical manufacturers and fine chemical suppliers. These entities are leveraging advanced manufacturing technologies to ensure high-quality production while meeting the stringent regulatory requirements of the pharmaceutical industry. The competitive landscape is characterized by a mix of established players and emerging suppliers, with a focus on innovation and cost efficiency.

Purchasing trends indicate a growing preference for custom synthesis services tailored to specific research needs. Customers across academia and industry are increasingly seeking suppliers who can provide not only the compound itself but also technical support for its integration into complex synthetic routes. This shift underscores the importance of supplier partnerships in driving innovation within the sector.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-fluoro-3-methylpyridine (1804845-80-4) represents a promising compound with wide-ranging applications in drug discovery and development. As research continues to uncover its potential, the demand for this compound is expected to grow steadily, driven by advancements in synthetic chemistry and therapeutic innovation.